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Compound of Interest

Compound Name: TRITA

Cat. No.: B3265239 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the disposal

of TRITA, chemically identified as 2,2′,2”,2”'-(1,4,7,10-tetraazacyclotridecane-1,4,7,10-

tetrayl)tetraacetic acid (CAS Number: 60239-20-5).

While a specific Safety Data Sheet (SDS) for TRITA is not readily available, data from

structurally similar compounds, such as ethylenediaminetetraacetic acid (EDTA) and its salts,

provide guidance on potential hazards and necessary precautions.[1][2][3][4] These related

compounds are typically categorized as irritants.

Essential Safety Information
Potential Hazards:

Based on data for analogous compounds, TRITA should be handled as a substance that may

cause skin irritation, serious eye irritation, and respiratory tract irritation.[2][4]

Personal Protective Equipment (PPE):

When handling TRITA, appropriate personal protective equipment should be worn. This

includes:

Eye Protection: Safety glasses with side shields or goggles.
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Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: A lab coat and, if necessary, additional protective clothing to

prevent skin contact.

Handling Precautions:

Avoid breathing dust.

Wash hands thoroughly after handling.

Ensure adequate ventilation in the work area.

Spill and Disposal Procedures
In the event of a spill, the area should be evacuated, and the spilled material should be

carefully swept up or absorbed to avoid generating dust. The collected material should then be

placed in a suitable, sealed container for disposal.

The proper disposal of TRITA, as with any laboratory chemical, must adhere to federal, state,

and local environmental regulations. Chemical waste should not be mixed with other waste and

should be stored in its original container or a clearly labeled, compatible container.

General Disposal Steps:

Containerization: Place TRITA waste in a clearly labeled, leak-proof container. Ensure the

container is compatible with the chemical.

Labeling: The container must be labeled with the full chemical name ("TRITA" and

"2,2′,2”,2”'-(1,4,7,10-tetraazacyclotridecane-1,4,7,10-tetrayl)tetraacetic acid") and any known

hazard warnings.

Segregation: Store the waste container in a designated, well-ventilated area, segregated

from incompatible materials.

Waste Collection: Arrange for collection by a licensed hazardous waste disposal company.

Do not dispose of TRITA down the drain or in regular trash.[3]
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Hazard Summary of Structurally Similar Compounds
The following table summarizes the known hazards of compounds structurally related to

TRITA, providing a basis for safe handling and disposal protocols.

Compound CAS Number Known Hazards

Ethylenediaminetetraacetic

acid (EDTA)
60-00-4

Causes serious eye irritation.

[4]

EDTA, disodium salt 139-33-3
May cause eye, skin, and

respiratory tract irritation.

Experimental Protocols Cited
No specific experimental protocols for the disposal of TRITA were found in the reviewed

literature. The disposal procedures outlined above are based on general best practices for

laboratory chemical waste management.

TRITA Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of TRITA in a

laboratory setting.
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Preparation Waste Handling Disposal

Prohibited Actions

Wear Appropriate PPE Collect TRITA Waste Place in Labeled, Sealed Container

Do Not Dispose in Sink

Do Not Dispose in Regular Trash

Segregate from Incompatible Waste Store in Designated Waste Area Arrange for Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. osuseafoodlab.oregonstate.edu [osuseafoodlab.oregonstate.edu]

2. uwm.edu [uwm.edu]

3. lobachemie.com [lobachemie.com]

4. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Proper Disposal of TRITA: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3265239#trita-proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3265239?utm_src=pdf-body-img
https://www.benchchem.com/product/b3265239?utm_src=pdf-custom-synthesis
https://osuseafoodlab.oregonstate.edu/sites/agscid7/files/seafood-lab/3.2_chemical_waste_disposal.pdf
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/01/Ethylenediamine-Tetraacetic-Acid-EDTA-BP120-500.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYLENE-DIAMINE-TETRA-ACETIC-ACID-CASNO-60-00-03727-EN.aspx
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/E26282
https://www.benchchem.com/product/b3265239#trita-proper-disposal-procedures
https://www.benchchem.com/product/b3265239#trita-proper-disposal-procedures
https://www.benchchem.com/product/b3265239#trita-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3265239?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

